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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzoic acid

Cat. No.: B179233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Bromo-4-fluorobenzoic acid (CAS No: 1006-41-3), a key intermediate in the synthesis of

pharmaceuticals and other advanced materials. This document outlines its key physical

properties and provides detailed experimental protocols for their determination, ensuring

accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data
The accurate determination of physical properties such as melting and boiling points is critical

for the identification, purity assessment, and handling of chemical compounds in research and

development.

Data Presentation
The melting and boiling points for 2-Bromo-4-fluorobenzoic acid are summarized in the table

below. These values are compiled from various chemical suppliers and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b179233?utm_src=pdf-interest
https://www.benchchem.com/product/b179233?utm_src=pdf-body
https://www.benchchem.com/product/b179233?utm_src=pdf-body
https://www.benchchem.com/product/b179233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Melting Point 172-176 °C[1][2][3]
A narrow melting range is

indicative of high purity.[1]

169.0-176.0 °C[4]

173-175 °C[5]

Boiling Point 289 °C[5] Experimentally determined.

294.3 ± 25.0 °C Predicted value.[6]

Experimental Protocols
Accurate and consistent determination of melting and boiling points requires standardized

experimental procedures. The following protocols are based on established laboratory

techniques.

Melting Point Determination: Capillary Method
The capillary method is a standard technique for determining the melting point of a crystalline

solid.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar device) or a Thiele tube with a high-boiling

point oil (e.g., mineral oil)

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Mortar and pestle

Bunsen burner (if using a Thiele tube)

Procedure:
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Sample Preparation: Ensure the 2-Bromo-4-fluorobenzoic acid sample is completely dry

and in a fine powdered form to ensure efficient heat transfer.[3] If necessary, grind the

crystals using a mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. Tap the sealed end of the tube on a hard surface to compact the powder at the

bottom. The sample height should be approximately 2-3 mm for an accurate reading.[7]

Apparatus Setup:

Melting Point Apparatus: Place the capillary tube into the sample holder of the apparatus.

Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, ensuring

the sample is aligned with the thermometer bulb. The rubber band should remain above

the oil level to prevent it from dissolving in the hot oil.[1] Immerse the thermometer and the

attached capillary tube in the oil within the Thiele tube.

Heating:

Begin heating the apparatus. For an unknown sample, a rapid heating rate (e.g., 10-20 °C

per minute) can be used to determine an approximate melting range.[8]

For an accurate measurement, repeat the experiment with a fresh sample. Heat rapidly

until the temperature is about 15-20 °C below the approximate melting point. Then, reduce

the heating rate to 1-2 °C per minute to allow for thermal equilibrium between the sample

and the heating medium.[1]

Observation and Recording:

Record the temperature at which the first drop of liquid appears (the initial melting point).

Record the temperature at which the entire sample has turned into a clear liquid (the final

melting point).

The recorded melting point should be reported as a range from the initial to the final

temperature.
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Boiling Point Determination: Thiele Tube Method
This method is suitable for determining the boiling point of small quantities of a liquid. Since 2-
Bromo-4-fluorobenzoic acid is a solid at room temperature, it would need to be melted first

for a boiling point determination, though this method is more commonly applied to substances

that are liquid at ambient temperatures. The reported boiling point is high, indicating that

distillation under reduced pressure would be a safer and more common method for purification.

However, for the purpose of a standard procedure, the atmospheric pressure method is

described.

Apparatus:

Thiele tube filled with a high-boiling point oil

Small test tube (e.g., a fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Bunsen burner

Procedure:

Sample Preparation: Place a small amount of the substance into the small test tube.

Assembly: Place a capillary tube, with its sealed end pointing upwards, into the test tube

containing the sample.

Apparatus Setup: Attach the test tube to the thermometer with a rubber band, ensuring the

sample is aligned with the thermometer bulb.

Heating: Immerse the assembly into the Thiele tube, ensuring the rubber band is above the

oil level.[4] Gently heat the side arm of the Thiele tube with a Bunsen burner. The shape of

the tube facilitates the circulation of the oil, ensuring uniform heating.[4]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles.[2] Continue heating until a rapid and continuous stream of
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bubbles emerges from the open end of the capillary tube. This indicates that the vapor

pressure of the substance has exceeded the atmospheric pressure.

Recording: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the

temperature at which the stream of bubbles stops and the liquid is drawn back into the

capillary tube.[4] At this point, the vapor pressure of the substance is equal to the

atmospheric pressure.

Workflow Visualization
The following diagram illustrates the logical workflow for the determination and verification of

the physicochemical properties of a chemical compound like 2-Bromo-4-fluorobenzoic acid.
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Workflow for Physicochemical Property Determination

1. Preparation

2. Experimentation
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Caption: Logical workflow for the determination of physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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